Cas no 1251698-27-7 (N-(2,3-dimethylphenyl)-2-[3-(4-methylphenyl)-5-oxo-2,5-dihydro-1H-pyrazol-1-yl]acetamide)

N-(2,3-dimethylphenyl)-2-[3-(4-methylphenyl)-5-oxo-2,5-dihydro-1H-pyrazol-1-yl]acetamide is a synthetic organic compound featuring a pyrazolone core linked to a dimethylphenyl acetamide moiety. This structure confers potential biological activity, particularly in medicinal chemistry applications. The compound's design combines a substituted phenyl ring with a pyrazolone heterocycle, enhancing its binding affinity to specific molecular targets. Its acetamide linkage improves solubility and bioavailability, while the methyl substitutions on the phenyl rings may influence metabolic stability. The 5-oxo-2,5-dihydro-1H-pyrazole component suggests possible anti-inflammatory or analgesic properties, as pyrazolone derivatives are known for such activities. This compound's structural complexity allows for selective interactions with enzymes or receptors, making it a promising candidate for further pharmacological investigation. The presence of multiple aromatic systems also enables potential applications in materials science, particularly in the development of specialty polymers or ligands for catalysis.
N-(2,3-dimethylphenyl)-2-[3-(4-methylphenyl)-5-oxo-2,5-dihydro-1H-pyrazol-1-yl]acetamide structure
1251698-27-7 structure
Product Name:N-(2,3-dimethylphenyl)-2-[3-(4-methylphenyl)-5-oxo-2,5-dihydro-1H-pyrazol-1-yl]acetamide
CAS No:1251698-27-7
MF:C20H21N3O2
MW:335.399644613266
CID:5398697
Update Time:2025-07-02

N-(2,3-dimethylphenyl)-2-[3-(4-methylphenyl)-5-oxo-2,5-dihydro-1H-pyrazol-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(2,3-dimethylphenyl)-2-[5-(4-methylphenyl)-3-oxo-1H-pyrazol-2-yl]acetamide
    • N-(2,3-dimethylphenyl)-2-[3-(4-methylphenyl)-5-oxo-2,5-dihydro-1H-pyrazol-1-yl]acetamide
    • Inchi: 1S/C20H21N3O2/c1-13-7-9-16(10-8-13)18-11-20(25)23(22-18)12-19(24)21-17-6-4-5-14(2)15(17)3/h4-11,22H,12H2,1-3H3,(H,21,24)
    • InChI Key: FPQUSUGFJNTUQY-UHFFFAOYSA-N
    • SMILES: N1(CC(NC2=CC=CC(C)=C2C)=O)C(=O)C=C(C2=CC=C(C)C=C2)N1

N-(2,3-dimethylphenyl)-2-[3-(4-methylphenyl)-5-oxo-2,5-dihydro-1H-pyrazol-1-yl]acetamide Pricemore >>

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Additional information on N-(2,3-dimethylphenyl)-2-[3-(4-methylphenyl)-5-oxo-2,5-dihydro-1H-pyrazol-1-yl]acetamide

Introduction to N-(2,3-dimethylphenyl)-2-[3-(4-methylphenyl)-5-oxo-2,5-dihydro-1H-pyrazol-1-yl]acetamide and Its Applications in Modern Research

N-(2,3-dimethylphenyl)-2-[3-(4-methylphenyl)-5-oxo-2,5-dihydro-1H-pyrazol-1-yl]acetamide, with the CAS number 1251698-27-7, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its complex aromatic and heterocyclic structure, exhibits a unique set of chemical properties that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The compound's structure is built around a pyrazole core, which is a five-membered heterocyclic ring containing two nitrogen atoms. This core is functionalized with various substituents that contribute to its overall reactivity and biological activity. Specifically, the presence of a carboxamide group at the 2-position and an oxo group at the 5-position of the pyrazole ring introduces areas of high reactivity, making it a versatile scaffold for further chemical modifications.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyrazole derivatives. These compounds have shown promise in various preclinical studies due to their ability to interact with multiple biological targets. The N-(2,3-dimethylphenyl)-2-[3-(4-methylphenyl)-5-oxo-2,5-dihydro-1H-pyrazol-1-yl]acetamide molecule is no exception and has been studied for its potential role in modulating various enzymatic pathways.

One of the most notable features of this compound is its interaction with enzymes involved in inflammation and pain signaling. Studies have indicated that it may exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are crucial in the production of prostaglandins and leukotrienes, which are mediators of inflammation and pain. By targeting these enzymes, the compound has the potential to reduce inflammation and alleviate associated symptoms.

Additionally, the structural motifs present in N-(2,3-dimethylphenyl)-2-[3-(4-methylphenyl)-5-oxo-2,5-dihydro-1H-pyrazol-1-yl]acetamide have also been explored for their potential antitumor activity. Pyrazole derivatives have been shown to exhibit inhibitory effects on various kinases that are overexpressed in cancer cells. These kinases play a critical role in cell proliferation and survival, making them attractive targets for anticancer therapy. The compound's ability to interfere with these signaling pathways could lead to the development of novel anticancer agents.

The synthesis of N-(2,3-dimethylphenyl)-2-[3-(4-methylphenyl)-5-oxo-2,5-dihydro-1H-pyrazol-1-yl]acetamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the pyrazole core through condensation reactions between appropriate precursors. This core is then functionalized with the necessary substituents to achieve the desired structure.

The use of computational methods has become increasingly important in the synthesis and characterization of complex molecules like N-(2,3-dimethylphenyl)-2-[3-(4-methylphenyl)-5-oxo-2,5-dihydro-1H-pyrazol-1-yl]acetamide. Molecular modeling techniques can help predict the behavior of the compound in different environments and guide synthetic strategies. These methods have also been used to study potential interactions between the compound and biological targets, providing valuable insights into its mechanism of action.

In conclusion, N-(2,3-dimethylphenyl)-2-[3-(4-methylphenyl)-5-oxo-2,5-dihydro-1H-pyrazol-1-yl]acetamide represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities make it a valuable tool for further research in drug discovery. As our understanding of its properties continues to grow, it holds great potential for developing new therapeutic agents that could improve human health.

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